Cas no 61310-32-5 (4(1H)-Pyrimidinone, 6-propyl-2-(4-pyridinyl)-)

• Product Name: 4(1H)-Pyrimidinone, 6-propyl-2-(4-pyridinyl)-
• CAS No: 61310-32-5
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 484764
• PubChem ID: 135677440
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 6-propyl-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-propyl-2-(4-pyridinyl)-
• 6-propyl-2-pyridin-4-yl-1H-pyrimidin-4-one
• 6-Propyl-2-(pyridin-4-yl)pyrimidin-4(1H)-one
• SCHEMBL11516125
• DTXSID40612262
• 61310-32-5

• Inchi： 1S/C12H13N3O/c1-2-3-10-8-11(16)15-12(14-10)9-4-6-13-7-5-9/h4-8H,2-3H2,1H3,(H,14,15,16)
• InChI Key： MPYZHDZCEHZQSB-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC)N=C(C2C=CN=CC=2)N1

Computed Properties

• Exact Mass: 215.10599
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.35